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Compound of Interest

Compound Name: Pigment Yellow 14

Cat. No.: B2915567 Get Quote

This technical guide provides an in-depth analysis of the thermal characteristics of Pigment
Yellow 14 (C.I. 21095), a diarylide yellow pigment widely utilized in inks, plastics, and coatings.

Understanding the thermal behavior of this pigment is critical for researchers, scientists, and

professionals in drug development where excipients and colorants are rigorously evaluated for

stability and compatibility.

Core Thermal Properties
Pigment Yellow 14 exhibits a range of thermal properties that are crucial for its application and

processing. The melting point and decomposition temperature are key parameters that dictate

its performance at elevated temperatures.

Quantitative Thermal Data
A summary of the key thermal and related physical properties of Pigment Yellow 14 is

presented in the table below. It is important to note the variability in reported melting points,

which may be attributed to differences in the crystalline form, purity, and experimental

conditions of the samples tested.
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Property Value Citations

Melting Point 336 °C [1][2]

>300 °C [3]

190-200 °C [4]

Decomposition Temperature > 200 °C [3]

Heat Resistance 180 °C [4][5]

Stable at 200 °C for 10

minutes
[6]

Density 1.35 - 1.64 g/cm³ [1]

1.5 g/cm³ [4]

1.4 g/cm³ [6]

1.41 g/cm³ [7][8]

Specific Surface Area 55 m²/g [1]

27 m²/g [9]

46 m²/g [5]

Experimental Protocols for Thermal Analysis
To accurately determine the thermal properties of pigments like Pigment Yellow 14,

standardized experimental methodologies are employed. The most common techniques are

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC)
Objective: To determine the melting point and other thermal transitions such as glass

transitions or crystallization events.

Methodology:
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A small, precisely weighed sample of Pigment Yellow 14 (typically 3-5 mg) is hermetically

sealed in an aluminum pan.

An empty, sealed aluminum pan is used as a reference.

The sample and reference pans are placed in the DSC instrument.

The temperature of the furnace is increased at a constant rate, for example, 10 °C/min, in a

controlled atmosphere (e.g., nitrogen, at a flow rate of 50 mL/min).

The heat flow to the sample and reference is continuously monitored.

A phase transition in the sample results in a differential heat flow, which is detected and

recorded as a peak or a step in the DSC curve. The peak of an endothermic event

corresponds to the melting point.

Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition temperature of the pigment.

Methodology:

A small, accurately weighed sample of Pigment Yellow 14 (typically 5-10 mg) is placed in a

high-purity ceramic or platinum crucible.

The crucible is placed on a sensitive microbalance within the TGA furnace.

The sample is heated at a constant rate, for instance, 10 °C/min, in a controlled atmosphere

(e.g., nitrogen or air).

The mass of the sample is continuously monitored as a function of temperature.

A loss in mass indicates decomposition or volatilization. The temperature at which significant

mass loss begins is taken as the onset of decomposition.

Logical Workflow for Pigment Thermal Analysis
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The following diagram illustrates a typical workflow for the comprehensive thermal analysis of a

pigment.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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